Cas no 1807122-37-7 (4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonamide)

4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonamide is a specialized pyridine-based sulfonamide derivative with a unique structural configuration. Its key features include the presence of a cyano group, a difluoromethyl substituent, and a sulfonamide moiety, which contribute to its potential reactivity and binding properties. The compound's structural diversity makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of biologically active molecules. The difluoromethyl group enhances metabolic stability, while the sulfonamide functionality offers opportunities for further derivatization. This compound is suited for applications requiring precise molecular modifications, such as enzyme inhibition studies or the synthesis of novel heterocyclic frameworks.
4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonamide structure
1807122-37-7 structure
Product Name:4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonamide
CAS No:1807122-37-7
MF:C8H7F2N3O2S
MW:247.221886873245
CID:4877115
Update Time:2025-10-29

4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonamide
    • Inchi: 1S/C8H7F2N3O2S/c1-4-7(8(9)10)5(3-11)2-6(13-4)16(12,14)15/h2,8H,1H3,(H2,12,14,15)
    • InChI Key: GCVHYQWKVYTBBB-UHFFFAOYSA-N
    • SMILES: S(C1=CC(C#N)=C(C(F)F)C(C)=N1)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 397
  • XLogP3: 0.5
  • Topological Polar Surface Area: 105

4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029041063-250mg
4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonamide
1807122-37-7 97%
250mg
$940.80 2022-03-31
Alichem
A029041063-500mg
4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonamide
1807122-37-7 97%
500mg
$1,597.40 2022-03-31
Alichem
A029041063-1g
4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonamide
1807122-37-7 97%
1g
$2,950.20 2022-03-31

Additional information on 4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonamide

Introduction to 4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonamide (CAS No. 1807122-37-7)

4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1807122-37-7, belongs to the class of pyridine derivatives and features a unique structural configuration that makes it a promising candidate for various biological and chemical applications.

The molecular structure of 4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonamide incorporates several key functional groups, including a cyano group, a difluoromethyl group, a methyl group, and a sulfonamide moiety. These functional groups contribute to its distinct chemical properties and potential biological activities. The presence of the cyano group (-CN) enhances its reactivity, while the difluoromethyl group (-CF2) introduces electronic and steric effects that can influence its interactions with biological targets.

In recent years, there has been growing interest in developing novel compounds with potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their diverse biological activities. The sulfonamide group (-SO2NH2) is known for its role in drug design, often contributing to the binding affinity and selectivity of small molecules towards biological receptors. The combination of these functional groups in 4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonamide suggests that it may exhibit unique pharmacological properties.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. Researchers have been exploring its efficacy in various preclinical models, focusing on its interactions with enzymes and receptors relevant to human health. The cyano group can participate in hydrogen bonding and coordinate with metal ions, which may enhance its binding capabilities. Additionally, the difluoromethyl group is often employed in drug design to improve metabolic stability and binding affinity.

The sulfonamide moiety is particularly noteworthy for its role in medicinal chemistry. Sulfonamides have a long history of use in pharmaceuticals, with examples including antibiotics, diuretics, and anti-inflammatory agents. The structural features of 4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonamide may allow it to interact with biological targets in novel ways, potentially leading to the discovery of new therapeutic agents.

Recent studies have begun to uncover the biological potential of this compound. In vitro assays have shown that it exhibits inhibitory activity against certain enzymes and receptors, suggesting possible applications in treating various diseases. For instance, preliminary data indicate that it may interfere with pathways involved in cancer cell proliferation and inflammation. These findings are particularly exciting as they highlight the compound's potential as a starting point for further drug development.

The synthesis of 4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it more feasible to produce this compound on a scalable basis. Modern synthetic methods allow for precise control over the introduction of each functional group, ensuring high purity and yield. This capability is crucial for advancing preclinical studies and eventual clinical trials.

In conclusion, 4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonamide (CAS No. 1807122-37-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.

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